Cas no 94022-12-5 (Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI))

Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) structure
94022-12-5 structure
Product Name:Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
CAS No:94022-12-5
MF:C41H74O4
MW:631.023873806
CID:806991
PubChem ID:3023298
Update Time:2025-04-19

Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
    • 2-[2-(2-nonylphenoxy)ethoxy]ethyl docosanoate
    • 2-[2-(nonylphenoxy)ethoxy]ethyl docosanoate
    • EINECS 301-506-7
    • 94022-12-5
    • DTXSID40240261
    • NS00065103
    • 2-(2-(Nonylphenoxy)ethoxy)ethyl docosanoate
    • Inchi: 1S/C41H74O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-21-22-24-26-28-34-41(42)45-38-36-43-35-37-44-40-33-30-29-32-39(40)31-27-25-23-10-8-6-4-2/h29-30,32-33H,3-28,31,34-38H2,1-2H3
    • InChI Key: PLIFBJHLLUOJTD-UHFFFAOYSA-N
    • SMILES: O(CCOCCOC1C=CC=CC=1CCCCCCCCC)C(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 630.55871084g/mol
  • Monoisotopic Mass: 630.55871084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 36
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.8
  • Topological Polar Surface Area: 44.8Ų
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD